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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Solvent Violet 13 as a

coloring agent for polystyrene. The information is intended to assist in laboratory-scale

preparation and analysis of colored polystyrene materials for various research and

development applications.

Introduction
Solvent Violet 13 is a synthetic anthraquinone dye known for its vibrant blue-violet hue and

excellent thermal stability, making it a suitable colorant for a variety of polymers, including

polystyrene.[1][2][3][4][5] Its high heat resistance ensures color integrity during high-

temperature processing methods such as melt extrusion.[2][4][5] Furthermore, its good

lightfastness makes it appropriate for applications where the colored polymer may be exposed

to light.[1][5] This document outlines the key properties of Solvent Violet 13 and provides

detailed protocols for its incorporation into polystyrene via melt extrusion and solvent casting,

along with methods for evaluating the resulting colored polymer.

Properties of Solvent Violet 13
A summary of the essential physical and chemical properties of Solvent Violet 13 is presented

in Table 1. This data is crucial for determining appropriate processing parameters and

predicting the performance of the dyed polystyrene.
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Table 1: Physical and Chemical Properties of Solvent Violet 13

Property Value References

C.I. Name Solvent Violet 13 [6]

CAS Number 81-48-1 [6]

Molecular Formula C₂₁H₁₅NO₃

Appearance Bluish violet powder [6]

Melting Point ~189 °C [4][6]

Heat Resistance in PS Up to 300 °C [4][7]

Light Fastness in PS (Blue

Wool Scale, 1-8)
7-8 [4][6]

Solubility

Insoluble in water; Soluble in

organic solvents such as

acetone, butyl acetate,

methylbenzene, and

dichloromethane.

[4]

Recommended Dosages in Polystyrene
The concentration of Solvent Violet 13 can be adjusted to achieve the desired color intensity

and transparency in polystyrene. Table 2 provides recommended starting dosages for both

transparent and opaque applications. Researchers should optimize these concentrations based

on their specific experimental requirements.

Table 2: Recommended Dosage of Solvent Violet 13 in Polystyrene

Application Recommended Dosage (%) References

Transparent 0.02 [4][5]

Opaque (with 0.1% Titanium

Dioxide)
0.05 [4]
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Experimental Protocols
Two primary methods for incorporating Solvent Violet 13 into polystyrene at a laboratory scale

are detailed below: melt extrusion and solvent casting.

Melt Extrusion
Melt extrusion is a common industrial technique that can be scaled down for laboratory

preparations. It involves mixing the polymer and dye in a molten state to achieve a

homogeneous color dispersion.

Materials and Equipment:

Polystyrene (PS) pellets (ensure they are pre-dried to remove moisture)

Solvent Violet 13 powder

Twin-screw extruder with a temperature-controlled barrel and die

Pelletizer or film/fiber extrusion die

Fume hood

Protocol:

Premixing: In a sealed container, thoroughly mix the polystyrene pellets with the desired

concentration of Solvent Violet 13 powder. This can be done by tumble mixing for at least

15 minutes to ensure a uniform coating of the dye on the pellets.

Extruder Setup: Set the temperature profile of the extruder zones. A typical profile for

polystyrene is:

Feed zone: 180-200°C

Compression zone: 200-220°C

Metering zone: 220-240°C

Die: 230-250°C
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Extrusion: Feed the premixed material into the extruder hopper. Set the screw speed to a

moderate level (e.g., 50-100 rpm) to ensure adequate mixing without excessive shear, which

could degrade the polymer.

Collection: Collect the extruded molten polymer strand as it exits the die. For pellet

production, cool the strand in a water bath and feed it into a pelletizer. For film or fiber

production, use the appropriate die and collection system.

Cleaning: After extrusion, purge the extruder with uncolored polystyrene to remove any

residual dye.
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Solvent Casting
Solvent casting is a versatile laboratory technique for preparing thin films of colored

polystyrene. This method is particularly useful for small-scale experiments and for applications

where a high degree of film uniformity is required.
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Materials and Equipment:

Polystyrene (PS) pellets or powder

Solvent Violet 13 powder

A suitable solvent (e.g., toluene, dichloromethane, or a mixture thereof)

Glass petri dish or a flat glass substrate

Magnetic stirrer and stir bar

Fume hood

Leveling table

Drying oven (optional)

Protocol:

Dissolution of Polystyrene: In a glass beaker, dissolve a known weight of polystyrene in a

suitable solvent to achieve a desired concentration (e.g., 10-20% w/v). Stir the mixture using

a magnetic stirrer until the polystyrene is completely dissolved. This may take several hours.

Addition of Dye: Add the desired amount of Solvent Violet 13 to the polystyrene solution.

Continue stirring until the dye is fully dissolved and the solution is homogeneous.

Casting: Place the glass petri dish or substrate on a leveling table inside a fume hood.

Carefully pour the colored polystyrene solution onto the substrate, ensuring it spreads

evenly.

Solvent Evaporation: Cover the cast film loosely to allow for slow and controlled evaporation

of the solvent. This will help to prevent the formation of bubbles and ensure a uniform film.

Allow the solvent to evaporate completely. This may take 24-48 hours at room temperature.

For faster drying, a drying oven at a temperature below the boiling point of the solvent can

be used after the initial evaporation phase.
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Film Removal: Once the film is completely dry, it can be carefully peeled from the glass

substrate.
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Characterization and Quality Control
After preparing the colored polystyrene, it is essential to characterize its properties to ensure it

meets the desired specifications.

Color Measurement
The color of the dyed polystyrene can be quantified using a spectrophotometer or colorimeter

according to ASTM D2244.[1][8][9][10][11] The CIELAB color space is commonly used to

define color coordinates.[12][13][14][15][16]

L*: Lightness (0 = black, 100 = white)

a: Red/green coordinate (+a is red, -a* is green)

b: Yellow/blue coordinate (+b is yellow, -b* is blue)

The color difference (ΔE*) between a sample and a standard can be calculated to quantify

color changes after exposure to various conditions.

Light Fastness
The resistance of the colored polystyrene to fading upon exposure to light can be evaluated

using a xenon arc lamp apparatus according to ISO 105-B02.[2][3][17][18][19] The change in

color is assessed by comparing the exposed sample to an unexposed control and to a set of

blue wool standards. The light fastness is rated on a scale of 1 to 8, with 8 being the highest

fastness.[4]

Thermal Stability
The thermal stability of the dyed polystyrene can be assessed using Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC).[20][21][22][23]

TGA: Measures the weight loss of the material as a function of temperature, indicating the

onset of thermal degradation.

DSC: Measures the heat flow to or from a sample as it is heated or cooled, which can be

used to determine the glass transition temperature (Tg) and melting point (Tm) of the
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polymer, and to observe any changes in these properties due to the addition of the dye.
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Safety Precautions
Always work in a well-ventilated area, preferably within a fume hood, when handling organic

solvents and polymer melts.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheets (SDS) for both Solvent Violet 13 and polystyrene before

use.

By following these protocols and considering the provided data, researchers can effectively

utilize Solvent Violet 13 to produce consistently colored polystyrene for a wide range of

scientific and developmental applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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